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Prepared by: Gemini, Senior Application Scientist

Introduction

Methyl 4-(hydroxymethyl)-2-methylbenzoate is a distinct aromatic ester of significant interest
to researchers in medicinal chemistry and organic synthesis. Its unique substitution pattern,
featuring a methyl ester, a hydroxymethyl group, and a methyl group on the benzene ring,
offers a versatile scaffold for the development of novel molecules. This guide provides a
comprehensive overview of its chemical identity, synthesis, key properties, and potential
applications, grounded in established scientific principles and available data.

Chemical Identity and Properties

Methyl 4-(hydroxymethyl)-2-methylbenzoate is a compound with the chemical formula
C10H1203 and a molecular weight of 180.20 g/mol .

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1289971#bc-rfq
https://www.benchchem.com/product/b1289971/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-4-hydroxymethyl-2-methylbenzoate
https://www.benchchem.com/product/b1289971/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-4-hydroxymethyl-2-methylbenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Chemical Identifiers

Identifier Value

CAS Number 530145-28-9

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

IUPAC Name methyl 4-(hydroxymethyl)-2-methylbenzoate

Table 2: Physicochemical Properties (Predicted and Inferred)

Property Value Source/Rationale
) ) ] Based on similar substituted
Physical State Solid (predicted)
benzoates.
Melting Point Not available
Boiling Point Not available

Soluble in common organic
Based on the presence of both
solvents (e.g., methanol,
- ) polar (hydroxyl, ester) and
Solubility ethanol, dichloromethane, o
) non-polar (aromatic ring,
ethyl acetate). Sparingly ] »
) methyl groups) functionalities.
soluble in water.

Synthesis and Mechanism

While a specific, detailed experimental protocol for the synthesis of Methyl 4-
(hydroxymethyl)-2-methylbenzoate is not readily available in the public domain, a logical and
scientifically sound synthetic route can be proposed based on established organic chemistry
transformations. A plausible approach involves a two-step process starting from 4-formyl-2-
methylbenzoic acid.

Step 1: Fischer Esterification of 4-formyl-2-methylbenzoic acid
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The first step is the esterification of the carboxylic acid group of 4-formyl-2-methylbenzoic acid
with methanol under acidic conditions. This is a classic Fischer esterification reaction.

o Causality: The strong acid catalyst (e.g., sulfuric acid) protonates the carbonyl oxygen of the
carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to
nucleophilic attack by the hydroxyl group of methanol. The subsequent dehydration yields
the methyl ester.

Step 2: Selective Reduction of the Aldehyde

The second step involves the selective reduction of the aldehyde group to a primary alcohol. A
mild reducing agent, such as sodium borohydride (NaBHa), is ideal for this transformation as it
will not reduce the less reactive ester group.

o Causality: Sodium borohydride is a source of hydride ions (H™). The hydride attacks the
electrophilic carbonyl carbon of the aldehyde. A subsequent workup with a protic solvent
(e.g., water or ethanol) protonates the resulting alkoxide to yield the primary alcohol.

Diagram 1: Proposed Synthesis of Methyl 4-(hydroxymethyl)-2-methylbenzoate
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(hydroxymethyl)-2-methylbenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289971/docs#an-in-depth-technical-guide-to-
methyl-4-hydroxymethyl-2-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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